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Vismione D

Name: Vismione D
Brand: Smolecule
SKU: S8555674
Rating: 4.5 (4 reviews)

Catalog No.

S8555674

CAS No.

87605-72-9

M.F

C25H30O5

M. Wt

410.5 g/mol

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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General Information

CAS Number

87605-72-9

Product Name

Vismione D

IUPAC Name

6-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,8,9-trihydroxy-3-methyl-2,4-dihydroanthracen-1-one

Molecular Formula

C25H30O5

Molecular Weight

410.5 g/mol

InChI

InChI=1S/C25H30O5/c1-15(2)6-5-7-16(3)8-9-30-19-11-17-10-18-13-25(4,29)14-21(27)23(18)24(28)22(17)20(26)12-19/h6,8,10-12,26,28-29H,5,7,9,13-14H2,1-4H3/b16-8+

InChI Key

KZPCPZBBGCTGCN-LZYBPNLTSA-N

SMILES

CC(=CCCC(=CCOC1=CC(=C2C(=C1)C=C3CC(CC(=O)C3=C2O)(C)O)O)C)C

Canonical SMILES

CC(=CCCC(=CCOC1=CC(=C2C(=C1)C=C3CC(CC(=O)C3=C2O)(C)O)O)C)C

Isomeric SMILES

CC(=CCC/C(=C/COC1=CC(=C2C(=C1)C=C3CC(CC(=O)C3=C2O)(C)O)O)/C)C

Description

Vismione D is a member of anthracenes.
vismione D is a natural product found in Ochna pulchra, Psorospermum corymbiferum, and Psorospermum febrifugum with data available.